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Compound of Interest

Compound Name: Succinic acid-13C4

Cat. No.: B1316312

This technical guide provides an in-depth overview of Succinic acid-13C4, a stable isotope-
labeled compound crucial for metabolic research and as an internal standard in quantitative
analyses. Targeted at researchers, scientists, and professionals in drug development, this
document outlines the typical specifications found in a Certificate of Analysis, details analytical
methodologies, and visualizes relevant workflows and metabolic pathways.

Certificate of Analysis: Representative Data

A Certificate of Analysis (CoA) for Succinic acid-13C4 provides critical information regarding
its identity, purity, and quality. The following tables summarize the key quantitative data typically
presented in a CoA, compiled from various suppliers.[1][2]

Identity and Chemical Properties
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Parameter Specification

Chemical Name Succinic acid-13C4

Butanedioic acid-13C4, Wormwood acid-

Synonyms 13C4[3]

Molecular Formula (13C)4He04

Molecular Weight 122.06 g/mol [1][2]
CAS Number 201595-67-7[1]
Appearance White to off-white solid
Melting Point 187-190 °C

Boiling Point 235°C

Quality and Purity Specifications

Parameter Specification
Chemical Purity (Assay) =>98%[1][2]

Isotopic Purity (Atom % 3C) 299%(4]

Mass Shift M+4

Storage Temperature Room temperature[1][2]

Experimental Protocols

The analysis of Succinic acid-13C4 to confirm its identity and purity involves a combination of
chromatographic and spectroscopic techniques. The following sections detail the
methodologies for these key experiments.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/IMS) for Quantification

This method is widely used for the quantitative analysis of Succinic acid-13C4 in biological
matrices.[5][6] The use of a stable isotope-labeled internal standard is recommended for
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accurate quantification.

 Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-
performance liquid chromatography (UHPLC) system coupled to a tandem mass
spectrometer.[6]

e Chromatographic Column: A C18 reversed-phase column is typically employed.[6]

* Mobile Phase: A gradient of an aqueous solution (e.g., 0.9% formic acid in water) and an
organic solvent (e.g., 0.9% formic acid in acetonitrile).[5][6]

o Flow Rate: A typical flow rate is 0.3 mL/min.[5][6]
« Injection Volume: 5 L of the prepared sample is injected for analysis.[5][6]
 lonization Mode: Negative electrospray ionization (ESI-) is commonly used.[5][6]

e Mass Spectrometry Mode: Multiple Reaction Monitoring (MRM) is utilized for quantification,
monitoring the transition of the precursor ion to a specific product ion.[5][6]

e Source Temperature: Approximately 350 °C.[5][6]
e lon Spray Voltage: Around -4500 V.[5][6]

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

NMR spectroscopy is a powerful tool for confirming the chemical structure and isotopic labeling
of Succinic acid-13C4. Both *H and 13C NMR spectra are acquired.

o Sample Preparation: A small amount of the substance is dissolved in a suitable deuterated
solvent, such as DMSO-ds or D20.

e 'H NMR: The proton NMR spectrum is used to confirm the proton environment. In Succinic
acid-13C4, the protons will show coupling to the 3C nuclei.

e 13C NMR: The carbon-13 NMR spectrum directly confirms the enrichment of the carbon
atoms. A single peak is expected in the 3C NMR spectrum of fully labeled succinic acid, with
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its chemical shift providing information about the electronic environment of the carbon atoms.

Visualizations

The following diagrams illustrate the workflow for a Certificate of Analysis and the metabolic
pathway where Succinic acid-13C4 is a key intermediate.
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Certificate of Analysis Workflow for Succinic Acid-13C4
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Succinic Acid in the Krebs Cycle
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Succinic Acid's Role in the Krebs Cycle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Succinic Acid-13C4: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1316312#succinic-acid-13c4-certificate-of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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